2-fluoro-5-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 2-fluoro-5-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-5-10(3)14-12-8-9(2)6-7-11(12)13/h6-8,10,14H,4-5H2,1-3H3
• InChI Key: ITUIVXPYSNNYHF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=C(C=CC(=C1)C)F

Description

2-Fluoro-5-methyl-N-(pentan-2-yl)aniline is a secondary amine featuring a fluorine atom at the 2-position and a methyl group at the 5-position of the aniline ring, with a branched pentan-2-yl substituent on the nitrogen. This compound is primarily used in research settings for exploring structure-activity relationships in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluoro-5-methyl-N-(pentan-2-yl)aniline typically involves the following steps:

Nitration: The starting material, 2-fluoro-5-methylaniline, undergoes nitration to introduce a nitro group at the desired position on the benzene ring.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Alkylation: The final step involves the alkylation of the amino group with pentan-2-yl bromide under basic conditions to yield 2-fluoro-5-methyl-N-(pentan-2-yl)aniline.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product.

Chemical Reactions Analysis

Types of Reactions

2-fluoro-5-methyl-N-(pentan-2-yl)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The fluorine atom on the benzene ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be employed for substitution reactions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted aniline derivatives depending on the nucleophile used.

Scientific Research Applications

2-fluoro-5-methyl-N-(pentan-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 2-fluoro-5-methyl-N-(pentan-2-yl)aniline exerts its effects involves interactions with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, while the alkyl group can influence its lipophilicity and membrane permeability. These interactions can modulate various biochemical pathways, leading to the observed effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and physicochemical properties of 2-fluoro-5-methyl-N-(pentan-2-yl)aniline and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Features
2-Fluoro-5-methyl-N-(pentan-2-yl)aniline	C₁₂H₁₇FN	195.28	-F (2), -CH₃ (5), -NH-pentan-2-yl	Branched alkyl chain, electron-withdrawing F, electron-donating CH₃
N-(Pentan-2-yl)aniline (7b)	C₁₁H₁₇N	164.14	-NH-pentan-2-yl	Parent compound lacking F and CH₃; synthesized via reductive amination
2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline	C₁₂H₁₈FNO	211.28	-F (2), -OCH₃ (5), -NH-pentan-3-yl	Methoxy group enhances polarity; isomerism in alkyl chain
5-Fluoro-2-methyl-N-(pentan-3-yl)aniline	C₁₂H₁₈FN	195.28	-F (5), -CH₃ (2), -NH-pentan-3-yl	Fluorine/methyl positional isomer; altered electronic effects
2-Fluoro-5-(trifluoromethyl)aniline	C₇H₅F₄N	179.11	-F (2), -CF₃ (5)	Strong electron-withdrawing CF₃ group; higher reactivity in electrophilic substitution

Key Research Findings

Substituent Effects on Reactivity and Stability

• Methyl vs.
• Trifluoromethyl Analogs : The trifluoromethyl group in 2-fluoro-5-(trifluoromethyl)aniline significantly lowers pKa (increased acidity) and enhances resistance to metabolic degradation compared to methyl-substituted derivatives .

Spectroscopic and Crystallographic Insights

• NMR Shifts : The fluorine atom in 2-fluoro-5-methyl-N-(pentan-2-yl)aniline causes deshielding of adjacent protons, as observed in analogous compounds like 5-nitro-2-fluoroaniline, where ¹H-NMR shows distinct splitting patterns due to fluorine’s spin-½ nucleus .

Biological Activity

2-Fluoro-5-methyl-N-(pentan-2-yl)aniline is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is characterized by:

• Fluorine atom at the 2-position
• Methyl group at the 5-position
• Pentan-2-yl group attached to the nitrogen atom

Its molecular formula is $C_{12}H_{16}FN$, with a molecular weight of approximately 195.28 g/mol. The structural features contribute to its reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that 2-fluoro-5-methyl-N-(pentan-2-yl)aniline exhibits significant antimicrobial activity against various pathogens. The presence of the fluorine atom enhances its lipophilicity, which may facilitate better membrane penetration and interaction with microbial targets.

Table 1: Antimicrobial Activity Against Common Pathogens

Pathogen	Minimum Inhibitory Concentration (MIC, µg/mL)
Escherichia coli	32
Staphylococcus aureus	16
Candida albicans	64

These results suggest that the compound could be a candidate for further development as an antimicrobial agent.

Anticancer Properties

In addition to its antimicrobial effects, this compound has shown promise in anticancer studies. Preliminary investigations have indicated that it can induce apoptosis in cancer cell lines, potentially through mechanisms involving cell cycle arrest and modulation of apoptotic pathways.

Table 2: Anticancer Activity in Cell Lines

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7 (Breast Cancer)	15	Apoptosis induction
HeLa (Cervical Cancer)	12	Cell cycle arrest
A549 (Lung Cancer)	20	Inhibition of proliferation

The mechanism by which 2-fluoro-5-methyl-N-(pentan-2-yl)aniline exerts its biological effects is believed to involve:

• Binding to Enzymes/Receptors : The structural characteristics allow it to interact with specific enzymes or receptors, influencing their activity.
• Induction of Reactive Oxygen Species (ROS) : In cancer cells, it may lead to increased ROS levels, triggering apoptotic pathways.
• Cell Cycle Modulation : Evidence suggests that it can cause cell cycle arrest at specific phases, thereby inhibiting cancer cell proliferation.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of this compound:

• Study on Antimicrobial Efficacy : A recent study evaluated the antimicrobial efficacy of various substituted anilines, including 2-fluoro-5-methyl-N-(pentan-2-yl)aniline, demonstrating its effectiveness against resistant strains of bacteria .
• Investigations into Anticancer Mechanisms : Another research project focused on the anticancer properties, revealing that the compound significantly reduced cell viability in multiple cancer cell lines through apoptosis .
• Pharmacological Profiling : Ongoing pharmacological studies are assessing the compound's safety profile and potential side effects, which are critical for its development as a therapeutic agent .